N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide
• InChI: InChI=1S/C18H21NO3/c1-21-17-11-6-5-8-15(17)14-19-18(20)12-7-13-22-16-9-3-2-4-10-16/h2-6,8-11H,7,12-14H2,1H3,(H,19,20)
• InChI Key: BXONOFUGHSBRGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CCCOC2=CC=CC=C2
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a methoxyphenyl group and a phenoxybutanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide typically involves the reaction of 2-methoxybenzylamine with 4-phenoxybutanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The phenoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions can be carried out using reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

Oxidation: Formation of hydroxylated derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenoxybutanamides.

Scientific Research Applications

N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-[(2-methoxyphenyl)methyl]-4-phenoxybutanamide can be compared with other similar compounds, such as:

• N-[(2-methoxyphenyl)methyl]-4-phenoxybutanoic acid
• N-[(2-methoxyphenyl)methyl]-4-phenoxybutylamine
• N-[(2-methoxyphenyl)methyl]-4-phenoxybutyl chloride

These compounds share structural similarities but differ in their functional groups, leading to variations in their chemical properties and potential applications. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct reactivity and biological activity.